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Compound of Interest

Compound Name: 2,5-Difluoro-3-nitropyridine

Cat. No.: B574560 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, actionable safety protocols and logistical plans for the

handling and disposal of 2,5-Difluoro-3-nitropyridine (CAS No. 179558-82-8). The

information is compiled to ensure the safety of laboratory personnel and adherence to standard

safety procedures.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2,5-Difluoro-3-nitropyridine is not

readily available. The following guidance is based on the known hazards of this compound and

data from structurally similar fluorinated and nitrated pyridines. Always consult with your

institution's Environmental Health and Safety (EHS) department for site-specific procedures.

Hazard Identification and Classification
2,5-Difluoro-3-nitropyridine is classified as a hazardous substance. The primary known

hazard is that it is harmful if swallowed. Based on data for analogous compounds, it should

also be considered an irritant to the skin, eyes, and respiratory system.

Hazard Summary Table
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
❗ Warning

H302: Harmful if

swallowed.

Skin Irritation

(Assumed)
❗ Warning

H315: Causes skin

irritation.

Eye Irritation

(Assumed)
❗ Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity - Single

Exposure (Assumed)

❗ Warning
H335: May cause

respiratory irritation.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict protocol is essential for the safe handling of 2,5-Difluoro-3-nitropyridine.

Engineering Controls and Preparation
Ventilation: All handling of 2,5-Difluoro-3-nitropyridine, including weighing and transferring,

must be conducted within a certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: A spill kit containing an inert absorbent material (e.g., vermiculite, sand) should be

available in the laboratory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.

PPE Specification Table
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Equipment Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield should

be worn if there is a risk of

splashing.

Protects against splashes and

potential vapors that can

cause serious eye irritation.

Skin Protection

Gloves

Chemical-resistant gloves are

required. While specific

breakthrough times for 2,5-

Difluoro-3-nitropyridine are not

available, nitrile or butyl rubber

gloves are recommended for

handling nitrated aromatic

compounds. Always inspect

gloves for any signs of

degradation or puncture before

use.

Prevents skin contact, which

may cause irritation.

Lab Coat
A chemical-resistant lab coat,

fully buttoned.

Protects against incidental skin

contact.

Respiratory Protection

Respiratory protection is not

typically required when

handling small quantities in a

properly functioning chemical

fume hood. If ventilation is

inadequate or for spill cleanup,

a NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

Minimizes inhalation of vapors,

which may cause respiratory

tract irritation.

Handling Procedures
Pre-Use Inspection: Visually inspect the container for any damage or leaks before opening.
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Transfer: Use caution when transferring the liquid to avoid splashes and the generation of

aerosols.

Avoidance of Contamination: Do not eat, drink, or smoke in the handling area.

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling. Contaminated work clothing should not be allowed out of the workplace and must

be decontaminated before reuse.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2,5-Difluoro-3-nitropyridine and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation
Waste 2,5-Difluoro-3-nitropyridine and any materials contaminated with it (e.g., pipette

tips, absorbent pads, gloves) are classified as hazardous waste.

This waste must be segregated from non-hazardous and other types of chemical waste.

Specifically, halogenated organic waste should be collected separately.

Containerization
Use a designated, properly labeled, and leak-proof waste container made of a compatible

material (e.g., glass or high-density polyethylene).

The container must have a tightly sealing cap.

The label should clearly state "Hazardous Waste," the full chemical name "2,5-Difluoro-3-
nitropyridine," and the associated hazards (e.g., "Toxic," "Irritant").

Storage
Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Follow your institution's guidelines for the maximum accumulation time.
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Professional Disposal
Arrange for the collection of the waste container by a licensed hazardous waste disposal

company or your institution's EHS department.

Prohibited Actions: Never dispose of this chemical down the drain or in the regular trash.

Evaporation is not an acceptable method of disposal.

Experimental Protocols
Detailed experimental protocols involving 2,5-Difluoro-3-nitropyridine should be developed

on a case-by-case basis with a thorough risk assessment. The procedures outlined in this

document should be integrated into any specific experimental workflow.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,5-Difluoro-3-
nitropyridine.
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Caption: Workflow for the safe handling of 2,5-Difluoro-3-nitropyridine.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling 2,5-Difluoro-
3-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574560#personal-protective-equipment-for-handling-
2-5-difluoro-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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